Methyl 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate

• IUPAC Name: methyl 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
• InChI: InChI=1S/C14H19BO4/c1-13(2)14(3,4)19-15(18-13)11-9-7-6-8-10(11)12(16)17-5/h6-9H,1-5H3
• InChI Key: GWSGJWIUSIAFOP-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CC=CC=C2C(=O)OC
• Molecular Formula: C14H19BO4
• DSSTOX Substance ID: DTXSID30375011
• Molecular Weight: 262.11 g/mol
• CAS No.: 653589-95-8

Description

“Methyl 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate” is a chemical compound with the formula C12H17BO2. It is also known as “苯硼酸频哪醇酯” and is commonly used in the preparation of pharmaceuticals and chemical intermediates.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the InChI code: 1S/C15H21BO4/c1-14(2)15(3,4)20-16(19-14)12-8-6-11(7-9-12)10-13(17)18-5/h6-9H,10H2,1-5H3. This indicates that the compound has a boron atom connected to an oxygen atom and a phenyl group, with a methyl ester group attached to the phenyl ring.

Physical and Chemical Properties Analysis

This compound is a colorless oily substance at room temperature. Its molecular weight is 262.11.

Scientific Research Applications

Synthesis and Structural Analysis

Methyl 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate is a boric acid ester intermediate, commonly synthesized through multi-step reactions, including a three-step substitution process. The compound and its derivatives, such as methyl 3-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate, have been analyzed using techniques like FTIR, NMR spectroscopy, and mass spectrometry. X-ray diffraction methods have been employed for crystallographic and conformational analyses, with molecular structures further investigated through Density Functional Theory (DFT) calculations. These studies confirm the consistency of DFT-optimized molecular structures with X-ray diffraction findings (Huang et al., 2021).

Chemical Properties and Applications

The compound exhibits interesting physicochemical properties, including molecular electrostatic potential and frontier molecular orbitals. It's used as an intermediate in synthesizing various chemical structures. For instance, its derivatives have been synthesized and characterized, showing promise in various applications like the development of organic thin-film fluorescence probes for explosive detection, particularly hydrogen peroxide vapor. This includes modifying the compound to enhance sensing performance, as demonstrated in derivatives like 4-(phenyl(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)amino)benzaldehyde (OTB) (Fu et al., 2016).

Synthesis of Novel Compounds

Another important application is in the synthesis of novel compounds through methods like Pd-catalyzed borylation, which effectively produces derivatives containing sulfonyl groups. Such methods expand the range of potential compounds that can be synthesized using this chemical as a starting point (Takagi & Yamakawa, 2013).

Safety and Hazards

This compound is classified under the GHS07 hazard category. It is harmful if swallowed, in contact with skin, or if inhaled. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, and rinsing cautiously with water for several minutes in case of contact with eyes.

Mechanism of Action

Target of Action

Methyl 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate, also known as 2-Methoxycarbonylphenylboronic acid pinacol ester, is a chemical compound used in organic synthesis .

Mode of Action

It is known to be used as a reagent and catalyst in organic synthesis , suggesting that it interacts with other compounds to facilitate chemical reactions.

Biochemical Pathways

It is often used in the diels-alder reaction, a significant carbon-carbon bond-forming reaction .

Result of Action

As a reagent and catalyst in organic synthesis, it likely facilitates chemical reactions, leading to the formation of new compounds .

Action Environment

Like many chemical compounds, its stability and reactivity may be influenced by factors such as temperature, ph, and the presence of other chemicals .

Biochemical Analysis

Biochemical Properties

Methyl 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate plays a crucial role in biochemical reactions, particularly in the context of enzyme interactions and catalysis. This compound interacts with enzymes such as hydrolases and transferases, facilitating the transfer of functional groups and enhancing reaction rates. The boronate ester group in this compound forms reversible covalent bonds with diols and other nucleophilic groups in biomolecules, making it a valuable tool in biochemical assays and drug development .

Cellular Effects

This compound influences various cellular processes, including cell signaling pathways, gene expression, and cellular metabolism. This compound has been shown to modulate the activity of key signaling proteins, leading to alterations in downstream signaling cascades. Additionally, this compound can affect gene expression by interacting with transcription factors and other regulatory proteins, thereby influencing cellular responses to external stimuli .

Molecular Mechanism

The molecular mechanism of action of this compound involves its ability to form reversible covalent bonds with biomolecules. This compound can inhibit or activate enzymes by binding to their active sites, leading to changes in enzyme activity and substrate specificity. Additionally, this compound can modulate gene expression by interacting with DNA-binding proteins and altering chromatin structure .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time due to its stability and degradation properties. This compound is relatively stable under standard laboratory conditions, but it can undergo hydrolysis and other degradation reactions over extended periods. Long-term studies have shown that this compound can have sustained effects on cellular function, including prolonged modulation of enzyme activity and gene expression .

Dosage Effects in Animal Models

The effects of this compound in animal models vary with different dosages. At low doses, this compound can enhance biochemical reactions and cellular processes without causing significant toxicity. At higher doses, this compound can exhibit toxic effects, including cellular damage and disruption of metabolic pathways. Threshold effects have been observed, indicating that there is a dosage range within which the compound is effective without being harmful .

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that facilitate its transformation and utilization. This compound can be metabolized through oxidation, reduction, and conjugation reactions, leading to the formation of various metabolites. These metabolic pathways can influence the overall bioavailability and efficacy of this compound in biological systems .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. This compound can be actively transported across cell membranes and distributed to various cellular compartments, including the cytoplasm, nucleus, and organelles. The localization and accumulation of this compound can affect its activity and function within cells .

Subcellular Localization

This compound exhibits specific subcellular localization patterns, which can influence its biochemical activity. This compound can be targeted to specific cellular compartments, such as the nucleus, mitochondria, or endoplasmic reticulum, through post-translational modifications and targeting signals. The subcellular localization of this compound can modulate its interactions with biomolecules and its overall biochemical effects .